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Compound of Interest

Compound Name: 2-Amino-5-bromo-3-iodopyridine

Cat. No.: B1270907 Get Quote

For researchers, scientists, and professionals in drug development, 2-Amino-5-bromo-3-
iodopyridine is a pivotal heterocyclic building block. Its unique trifunctional structure, featuring

an amine group and two distinct halogen atoms on a pyridine core, offers exceptional versatility

in organic synthesis. This guide provides an in-depth overview of its properties, synthesis, and

critical role as a pharmaceutical intermediate, particularly in the development of targeted

therapies.

Core Chemical Identifiers and Properties
2-Amino-5-bromo-3-iodopyridine is a solid organic compound, typically appearing as a white

to light yellow or brown powder.[1][2] Its chemical structure and key identifiers are fundamental

to its application in synthetic chemistry.
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Identifier Value Reference

CAS Number 381233-96-1 [2][3][4]

Molecular Formula C₅H₄BrIN₂ [2][3][5]

Molecular Weight 298.91 g/mol [2][3][5]

IUPAC Name 5-bromo-3-iodopyridin-2-amine [5]

InChI Key
XPERZSKJGNUSHI-

UHFFFAOYSA-N
[3]

SMILES Nc1ncc(Br)cc1I [3]

The physical properties of this compound are crucial for its handling, storage, and application in

various reaction conditions.

Property Value Reference

Appearance
White to light yellow/brown

powder
[1][2]

Melting Point 111-117 °C or 140-145 °C [1][2][3]

Boiling Point 308.2 ± 42.0 °C (Predicted) [2]

Solubility

Low solubility in water; Soluble

in organic solvents such as

dichloromethane and N,N-

dimethylformamide (DMF).

[1]

Storage

Store in a cool, dry, light-

shielding container,

recommended at 2-8 °C.

[1]

Strategic Importance in Drug Discovery
The strategic placement of bromine and iodine atoms on the pyridine ring provides multiple

reactive sites for a wide array of synthetic transformations.[6] This is particularly advantageous

in medicinal chemistry, where the differential reactivity of the carbon-iodine and carbon-bromine
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bonds can be exploited for sequential, controlled functionalization through metal-catalyzed

cross-coupling reactions.

This compound is an essential intermediate in the synthesis of various pharmacologically active

molecules, including:

Tyrosine Kinase Inhibitors: These are crucial for cancer chemotherapy, targeting enzymes

involved in cell proliferation and signaling.[7][8]

PI3 Kinase Inhibitors: Investigated for roles in cancer and inflammatory diseases.[8]

VEGFR-2 Inhibitors: Target angiogenesis, a key process in tumor growth.[8]

CRAC and FabI Inhibitors: Explored for treating autoimmune diseases and as antibacterial

agents, respectively.[8]

The ability to use 2-Amino-5-bromo-3-iodopyridine to construct complex molecular

architectures accelerates the early stages of drug development, particularly in oncology and

immunology.[6]

Experimental Protocols: Synthesis
The preparation of 2-Amino-5-bromo-3-iodopyridine is a multi-step process that requires

precise control of reaction conditions. A common and scalable synthetic route starts from 2-

aminopyridine.

Logical Workflow for Synthesis
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Step 1: Bromination

Step 2: Iodination

2-Aminopyridine

2-Amino-5-bromopyridine

  NBS, Acetone, 10°C

2-Amino-5-bromopyridine

2-Amino-5-bromo-3-iodopyridine

  KIO₃, KI, H₂SO₄, 100°C
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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